Cas no 178870-14-9 (N-[4-cyano-3-(prop-2-en-1-yloxy)phenyl]-2-methylfuran-3-carbothioamide)

• Product Name: N-[4-cyano-3-(prop-2-en-1-yloxy)phenyl]-2-methylfuran-3-carbothioamide
• CAS No: 178870-14-9
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 1367169
• PubChem ID: 3000891
• Update Time: 2025-04-20

N-[4-cyano-3-(prop-2-en-1-yloxy)phenyl]-2-methylfuran-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-[4-cyano-3-(prop-2-en-1-yloxy)phenyl]-2-methylfuran-3-carbothioamide
• N-(4-cyano-3-prop-2-enoxyphenyl)-2-methylfuran-3-carbothioamide
• DTXSID90170569
• 3-Furancarbothioamide, N-[4-cyano-3-(2-propenyloxy)phenyl]-2-methyl-
• N-(3-allyloxy-4-cyano-phenyl)-2-methyl-furan-3-carbothioamide
• 3-Furancarbothioamide, N-(4-cyano-3-(2-propenyloxy)phenyl)-2-methyl-
• 178870-14-9

• Inchi： 1S/C16H14N2O2S/c1-3-7-20-15-9-13(5-4-12(15)10-17)18-16(21)14-6-8-19-11(14)2/h3-6,8-9H,1,7H2,2H3,(H,18,21)
• InChI Key： KOQGQUDOWMNMEU-UHFFFAOYSA-N
• SMILES： S=C(C1C=COC=1C)NC1C=CC(C#N)=C(C=1)OCC=C

Computed Properties

• Exact Mass: 298.07772
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 58.19